Cas no 1396784-58-9 (3-(furan-2-yl)methyl-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 3-(furan-2-yl)methyl-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 1396784-58-9
• MF: C₁₉H₁₃N₃O₆
• MW: 379.323024511337
• CID: 6142563
• PubChem ID: 71778376
• Update Time: 2025-07-15

3-(furan-2-yl)methyl-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methyl-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 1396784-58-9
• AKOS024597280
• 3-(furan-2-ylmethyl)-2,4-dioxo-N-(2-oxochromen-3-yl)-1H-pyrimidine-5-carboxamide
• 3-(furan-2-ylmethyl)-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• F0696-1550

• Inchi： 1S/C19H13N3O6/c23-16(21-14-8-11-4-1-2-6-15(11)28-18(14)25)13-9-20-19(26)22(17(13)24)10-12-5-3-7-27-12/h1-9H,10H2,(H,20,26)(H,21,23)
• InChI Key： LNWHDCYBYLUGFQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1C(NC=C(C(NC2C(=O)OC3C=CC=CC=3C=2)=O)C1=O)=O

Computed Properties

• Exact Mass: 379.08043514g/mol
• Monoisotopic Mass: 379.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(furan-2-yl)methyl-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to 3-(furan-2-yl)methyl-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1396784-58-9, identified as 3-(furan-2-yl)methyl-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered attention in the scientific community due to its potential applications in drug discovery and therapeutic development. The compound's unique framework, featuring a furan moiety linked to a tetrahydropyrimidine core and an anthrone derivative, suggests multifaceted biological activities that warrant in-depth exploration.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in medicinal chemistry. The presence of both furan and chromenone units in this molecule positions it as a promising candidate for modulating various biological pathways. Specifically, the tetrahydropyrimidine scaffold is well-documented for its role in inhibiting enzymes such as dihydrofolate reductase (DHFR), which is crucial in cancer therapy. Additionally, the anthrone moiety has been implicated in antioxidant and anti-inflammatory properties, making this compound a compelling subject for further investigation.

In the context of current research, the synthesis and characterization of this compound have opened new avenues for exploring its pharmacological profile. Studies have demonstrated that derivatives of tetrahydropyrimidine exhibit significant cytotoxic effects against certain cancer cell lines. The structural features of 3-(furan-2-yl)methyl-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide suggest that it may interfere with key metabolic processes in tumor cells, thereby offering a novel therapeutic approach. Furthermore, the integration of the furan ring enhances the molecule's ability to cross cell membranes, improving bioavailability—a critical factor in drug efficacy.

The chromenone component of the compound adds another layer of biological relevance. Anthraquinone derivatives are known for their antimicrobial and anti-cancer properties, often attributed to their ability to generate reactive oxygen species (ROS) that induce apoptosis in malignant cells. By combining this moiety with a tetrahydropyrimidine core, researchers aim to develop molecules that can selectively target diseased cells while minimizing side effects on healthy tissues. Preliminary experiments have shown promising results in vitro, indicating that this compound may serve as a lead structure for developing next-generation anticancer agents.

The synthesis of 3-(furan-2-yl)methyl-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has enabled the efficient construction of the complex framework without compromising structural integrity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the final product. These methodologies are essential for ensuring that the compound meets stringent pharmaceutical standards before proceeding to preclinical testing.

One of the most intriguing aspects of this compound is its potential dual functionality. The presence of both an electrophilic center (the carbonyl group) and a nucleophilic site (the amide nitrogen) allows for diverse chemical modifications that can fine-tune its biological activity. Researchers are exploring strategies to optimize these functional groups to enhance binding affinity to target proteins or enzymes. Such modifications could lead to improved drug-like properties, including increased potency and reduced toxicity.

The role of computational chemistry has been instrumental in understanding the interactions between this compound and biological targets. Molecular docking studies have revealed that it can bind effectively to enzymes involved in DNA replication and repair pathways. These findings align with existing literature on how tetrahydropyrimidine derivatives disrupt cancer cell proliferation by inhibiting critical enzymes like thymidylate synthase (TS). By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and identify promising candidates for further development.

As interest in natural product-inspired drug design grows, compounds like 3-(furan-2-yl)methyl-2,4-dioxo-N-(2-oxo-2H-chromen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide exemplify how integrating structural motifs from different classes can yield novel therapeutics. The combination of a furan ring—a common structural feature in many bioactive natural products—with a synthetic heterocycle offers a unique chemical space for exploration. This approach has already led to several breakthroughs in drug discovery programs aimed at addressing unmet medical needs.

The future prospects for this compound are promising given its multifaceted structure and demonstrated biological activity. Ongoing studies are focused on evaluating its efficacy in animal models and assessing its safety profile through toxicological studies. If successful in these preclinical stages, it could enter clinical trials as part of a new class of anticancer agents designed to overcome existing limitations such as drug resistance or off-target effects.

In conclusion,3-(furan-2-yl)methyl - ound - dioxo - N - ( ound - oxo - ound - chromen - ound - yl ) - undr - hydriundrpyrimidinundr - carboxamidundr ( CAS no . 1396784 - undrundr ) undrrepresents an exciting advancement undrin modern chemical biology undrmedicinal chemistry . Its unique structural features undrbiological activities position it as a significant candidate undrin therapeutic development , particularly undrin oncology . With further research undrooptimization , this compound holds great promise undrin improving patient outcomes undrin various diseases .